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Compound of Interest

Compound Name: AEW-541 HCl

CAS No.: 1618643-96-1

Cat. No.: B605201

Get Quote

Compound Overview AEW-541 (NVP-AEW541) is a pyrrolo[2,3-d]pyrimidine derivative

designed as a potent, selective, small-molecule inhibitor of the Insulin-like Growth Factor 1

Receptor (IGF-1R) tyrosine kinase.[1][2][3] It is a landmark compound in oncology research,

used to dissect the role of IGF-1R signaling in tumor cell survival, proliferation, and metastasis.

Critical Stereochemical Distinction Researchers must exercise extreme precision regarding the

stereochemistry of this compound.

Standard Bioactive Form (NVP-AEW541): The widely cited biological data (IC50 ~86 nM)

refers to the cis-isomer (CAS 475489-16-8).

CAS 1618643-96-1 Specification: This CAS number explicitly identifies the trans-isomer

hydrochloride salt.

While the mechanism of action described in this guide applies to the AEW-541 pharmacophore,

the trans-isomer (1618643-96-1) is structurally distinct from the standard clinical candidate. It is

often used as a stereochemical control or in structure-activity relationship (SAR) studies. Users
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possessing CAS 1618643-96-1 should verify if their experimental design requires the cis-active

drug or the trans-isomer.

Part 2: Chemical & Physical Specifications
The following specifications apply strictly to the material identified by CAS 1618643-96-1.

Property Specification

Chemical Name

trans-7-(3-Aminomethyl-cyclobutyl)-5-(3-

benzyloxy-phenyl)-7H-pyrrolo[2,3-d]-pyrimidin-4-

ylamine hydrochloride

CAS Number 1618643-96-1

Salt Form Hydrochloride (typically Dihydrochloride, 2HCl)

Molecular Formula
C₂₇H₂₉N₅O[1][2][4][5][6][7] · xHCl (Ref:

C₂₇H₃₁Cl₂N₅O for 2HCl)

Molecular Weight
~512.48 g/mol (based on 2HCl salt); Free base

MW: 439.55 g/mol

Appearance White to off-white solid powder

Solubility
DMSO: Soluble (≥ 50 mg/mL)Water: Insoluble /

Low solubilityEthanol: Low solubility

Storage
Powder: -20°C (3 years)In Solvent (DMSO):

-80°C (6 months); avoid freeze-thaw cycles

Part 3: Mechanistic Profile (IGF-1R Signaling)
Mechanism of Action AEW-541 functions as an ATP-competitive inhibitor of the IGF-1R kinase

domain.[1] Upon binding, it prevents the autophosphorylation of the receptor's tyrosine

residues (Tyr1131, Tyr1135, Tyr1136). This blockade severs the link between extracellular

ligand binding (IGF-1/IGF-2) and downstream signal transduction.

Selectivity Profile (Reference: Cis-Isomer)

IGF-1R (Cellular): IC50 = 0.086 µM[2][3]
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Insulin Receptor (InsR): IC50 = 2.3 µM (27-fold selectivity)

Off-Targets: Minimal activity against HER1, PDGFR, c-Kit, Bcr-Abl (> 5 µM).

Signaling Pathway Diagram The diagram below illustrates the specific inhibition point of AEW-

541 within the IGF-1R cascade, preventing the activation of the PI3K/Akt (survival) and

MAPK/ERK (proliferation) pathways.
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Caption: Figure 1. Mechanism of Action. AEW-541 competitively inhibits ATP binding to IGF-1R,

preventing autophosphorylation and downstream PI3K/MAPK signaling.
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Part 4: Experimental Application Guide
Reconstitution & Handling

Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent.

Stock Preparation (10 mM):

Weigh 5.12 mg of AEW-541 HCl (MW ~512.48).

Dissolve in 1.0 mL of anhydrous DMSO.

Vortex until completely clear.

Aqueous Dilution: Do not store aqueous solutions. Dilute the DMSO stock into culture

medium or buffer immediately prior to use. Ensure final DMSO concentration is < 0.5% to

avoid solvent toxicity.

In Vitro Viability Assay Protocol
Objective: Determine IC50 of AEW-541 in IGF-1R dependent cell lines (e.g., MCF-7, SK-N-

MC).
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Caption: Figure 2. Standardized workflow for determining IC50 values using colorimetric or

luminescent viability assays.

Step-by-Step Methodology:

Seeding: Plate cells (3,000–5,000 cells/well) in 100 µL complete medium. Incubate 24h at

37°C.
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Starvation (Optional but Recommended): For mechanistic specificity, replace medium with

low-serum (0.5% FBS) medium 12h prior to treatment to sensitize cells to IGF-1 signaling.

Treatment:

Prepare 2x serial dilutions of AEW-541 in medium (range: 1 nM to 10 µM).

Add 100 µL of drug solution to wells.

Include DMSO-only vehicle control.

Stimulation: If testing inhibition of ligand-induced growth, add IGF-1 (50 ng/mL) 1 hour after

drug addition.

Readout: After 72h, add viability reagent (e.g., MTT, CellTiter-Glo). Measure

absorbance/luminescence.

Validation: Normalize to vehicle control (100%). Plot log(concentration) vs. % viability.

In Vivo Formulation (Reference for NVP-AEW541)
Note: Ensure the trans-isomer (1618643-96-1) is intended for in vivo use before proceeding, as

pharmacokinetics may differ from the cis-isomer.

Vehicle: 25 mM L-(+)-Tartaric acid in water.

Preparation:

Dissolve AEW-541 powder in the tartaric acid solution.

Sonicate if necessary to achieve a clear solution or stable suspension.

Dosing: Standard efficacy studies often use 20–50 mg/kg p.o. (oral gavage) twice daily

(BID).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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